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Compound of Interest

Compound Name: 1-Aminonaphthalene-6-acetonitrile

Cat. No.: B11907891

Disclaimer: Information regarding the specific compound 1-Aminonaphthalene-6-acetonitrile
is not readily available in the public domain. This guide provides a detailed overview of the
physicochemical properties, experimental protocols, and relevant workflows for two structurally
related and well-documented compounds: 1-Naphthaleneacetonitrile and 1-Aminonaphthalene.
Additionally, the isomer 6-aminonaphthalene-1-carbonitrile is identified by the CAS number
91135-41-0[1].

1-Naphthaleneacetonitrile

1-Naphthaleneacetonitrile is an organic intermediate utilized in the synthesis of compounds
such as 1-naphthylacetate and tert-butyl benzoates[2].

Physicochemical Properties

A summary of the key physicochemical properties of 1-Naphthaleneacetonitrile is presented in
the table below.
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Property Value Source
Molecular Formula C12HsN [31[4]
Molecular Weight 167.21 g/mol [3114]
Melting Point 33-35°C [4]
Boiling Point 191-194 °C at 18 mmHg [4]

Refractive Index

n20/D 1.6192

[4]

Insoluble in water. Sparingly

soluble in chloroform; slightly

Solubility o [4]
soluble in dichloromethane
and methanol.
Clear yellow to brown liquid
Appearance after melting, or a white to [4]
yellow solid.
Sealed in a dry environment at
Storage [4]

room temperature.

Experimental Protocols

Synthesis of 1-Naphthaleneacetonitrile

A common method for the synthesis of 1-Naphthaleneacetonitrile involves the reaction of 1-

chloromethyl naphthalene with sodium cyanide[2][4].

Materials:

Water (475ml)

Methanol (1500ml)

Sodium cyanide (3509)

1-chloromethyl naphthalene (695q)
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Procedure:

A mixture of 1-chloromethyl naphthalene, methanol, water, and sodium cyanide is prepared
in a reaction vessel.

e The mixture is heated to boiling and refluxed with stirring for 2 hours.
e Following the reaction, 1300ml of methanol is evaporated from the mixture.
e The reaction mixture is then cooled.

e The product is washed with water until neutral to yield 1-naphthylacetonitrile (670-6809).

Visualized Experimental Workflow
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Synthesis of 1-Naphthaleneacetonitrile
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1-Chloromethyl Naphthalene Sodium Cyanide Methanol & Water
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Product

1-Naphthaleneacetonitrile

Click to download full resolution via product page

A flowchart illustrating the synthesis of 1-Naphthaleneacetonitrile.

1-Aminonaphthalene (1-Naphthylamine)

1-Aminonaphthalene, also known as 1-Naphthylamine, is a significant chemical intermediate in
the production of various dyes, antioxidants, and herbicides[5]. It exists as white, needle-like
crystals that tend to turn red upon exposure to air and have a faint ammonia-like odor[5].

Physicochemical Properties

The physicochemical properties of 1-Aminonaphthalene are detailed in the table below.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b11907891?utm_src=pdf-body-img
https://m.chemicalbook.com/ProductChemicalPropertiesCB8719818_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8719818_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11907891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C1oHoN 5161171
Molecular Weight 143.19 g/mol [51[71[8]
Melting Point 47-50 °C [5]
Boiling Point 301 °C [5]
Density 1.114 g/mL at 25 °C [5]

Water Solubility

0.1698 g/100 mL; generally
considered insoluble.

[5]

pKa 3.92at25°C [5]
Light tan to purple flakes or

Appearance ) [519]
reddish crystal mass.

Storage Store below +30°C. [5]

Experimental Protocols

Analysis by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

1-Aminonaphthalene can be analyzed as a process-related impurity in the synthesis of other

compounds, such as 1-fluoronaphthalene, using RP-HPLC[10][11].

Instrumentation and Conditions:

e Chromatograph: Shimadzu HPLC with a photodiode array detector.

e Column: Symmetry C18 (250 x 4.6 mm, 5 pum).

o Mobile Phase A: A mixture of 0.01 M KH2POa buffer (pH 2.5), methanol, and acetonitrile in a

35:52:13 v/v/v ratio.

¢ Mobile Phase B: A mixture of methanol and acetonitrile in an 80:20 v/v ratio.

e Flow Rate: 1.0 mL/min.
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» Detection Wavelength: 230 nm.
e Column Temperature: 20°C.
Sample Preparation:

o Accurately weigh and dissolve the sample containing the analyte in a 60:40 v/v mixture of
acetonitrile and water to achieve a known concentration.

Linearity:

e The method demonstrates linearity for 1-aminonaphthalene in the concentration range of
0.075-5.000 pg/mL, with a correlation coefficient of 0.9998[10].

Visualized Analytical Workflow
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RP-HPLC Analysis of 1-Aminonaphthalene
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A flowchart for the analytical workflow of 1-Aminonaphthalene via RP-HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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